Cas no 6318-41-8 (AS-041164)

AS-041164 structure
AS-041164 structure
Product Name:AS-041164
CAS No:6318-41-8
MF:C11H7NO4S
MW:249.242581605911
CID:528909
PubChem ID:1269518
Update Time:2025-04-19

AS-041164 Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione,5-(1,3-benzodioxol-5-ylmethylene)-
    • 5-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazolidine-2,4-dione
    • 5-([1,3]benzodioxol-5-ylmethylene)-1,3-thiazolidine-2,4-dione
    • 5-(2H-1,3-Benzodioxol-5-Yl)Cyclohexane-1,3-Dione
    • 5-(benzo[d][1,3]dioxol-5-yl)cyclohexane-1,3-dione
    • 5-[3,4-(Methylenedioxy)phenyl]-1,3-cyclohexanedione
    • 5-benzo[1,3]dioxol-5-yl-cyclohexane-1,3-dione
    • 5-benzo[1,3]dioxol-5-ylmethylene-thiazolidine-2,4-dione
    • 5-piperonylidene-thiazolidine-2,4-dione
    • 5-Piperonyliden-thiazolidin-2,4-dion
    • AC1MCRJB
    • AC1Q6ECR
    • Maybridge1_003278
    • AS-041164
    • NSC31098
    • (5E)-5-[(2H-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
    • STL290856
    • 5-(1,3-benzodioxol-5-ylmethylene)-2,4-thiazolidinedione
    • 6318-41-8
    • NSC-31098
    • 2,4-Thiazolidinedione, 5-(1,3-benzodioxol-5-ylmethylene)-
    • 5-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,4-dione
    • AB-478/30282005
    • (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazolidine-2,4-dione
    • 5-(1,3-benzodioxol-5-ylmethylene)-1,3-thiazolidine-2,4-dione
    • AKOS000412297
    • Inchi: 1S/C11H7NO4S/c13-10-9(17-11(14)12-10)4-6-1-2-7-8(3-6)16-5-15-7/h1-4H,5H2,(H,12,13,14)/b9-4+
    • InChI Key: SDGWAUUPHUBJNQ-RUDMXATFSA-N
    • SMILES: S1C(NC(/C/1=C\C1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

  • Exact Mass: 249.00961
  • Monoisotopic Mass: 249.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.595g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.731
  • PSA: 64.63
  • LogP: 2.06800

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AS-041164 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6318-41-8)AS-041164
Order Number:A1035254
Stock Status:in Stock
Quantity:50mg/100mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:56
Price ($):229.0/388.0/661.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6318-41-8)AS-041164
A1035254
Purity:99%/99%/99%
Quantity:50mg/100mg/250mg
Price ($):229.0/388.0/661.0
Email